Cas no 931747-97-6 (4-(2,3-dimethylphenyl)piperazine-1-carboximidamide)

• Product Name: 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide
• CAS No: 931747-97-6
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5733207
• Update Time: 2025-06-15

4-(2,3-dimethylphenyl)piperazine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboximidamide, 4-(2,3-dimethylphenyl)-
• 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide

• Inchi： 1S/C13H20N4/c1-10-4-3-5-12(11(10)2)16-6-8-17(9-7-16)13(14)15/h3-5H,6-9H2,1-2H3,(H3,14,15)
• InChI Key： GZLHOFNHCLMAKI-UHFFFAOYSA-N
• SMILES： N1(C(N)=N)CCN(C2=CC=CC(C)=C2C)CC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 395.0±52.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide

Comprehensive Overview of 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide (CAS No. 931747-97-6)

4-(2,3-dimethylphenyl)piperazine-1-carboximidamide (CAS No. 931747-97-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperazine-carboximidamide backbone and 2,3-dimethylphenyl substitution, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets such as receptors or enzymes.

The compound's CAS number 931747-97-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its systematic name, 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide, reflects its IUPAC nomenclature, highlighting the dimethylphenyl group attached to a piperazine ring. Such derivatives are frequently studied for their potential roles in modulating neurological or metabolic pathways, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for piperazine-based compounds like 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide has surged due to their versatility in drug design. This aligns with broader industry trends, such as the rise of small-molecule therapeutics and fragment-based drug discovery. Users searching for "piperazine derivatives in CNS research" or "carboximidamide applications" will find this compound relevant, as it exemplifies the intersection of synthetic chemistry and biomedical innovation.

From a synthetic perspective, the preparation of CAS 931747-97-6 involves multi-step organic reactions, often starting from commercially available 2,3-dimethylaniline or piperazine precursors. The carboximidamide functional group introduces hydrogen-bonding capabilities, a feature leveraged in molecular docking studies. This property is particularly valuable in the context of AI-driven drug discovery, where computational models predict binding affinities for novel targets like GPCRs or kinases.

Analytical characterization of 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for preclinical research. The compound's stability under various pH conditions is another area of investigation, especially for researchers exploring "oral bioavailability enhancement" or "prodrug strategies."

Emerging discussions in scientific forums often link piperazine-carboximidamide hybrids to cutting-edge topics like neuroprotection or metabolic disease modulation. For instance, its structural analogs have been investigated in contexts ranging from neurodegenerative disorders to type 2 diabetes, reflecting the compound's multidisciplinary relevance. Such applications resonate with search queries like "new targets for neurodegeneration" or "small molecules for metabolic syndrome."

Regulatory considerations for CAS 931747-97-6 emphasize its classification as a research-grade chemical, with no current restrictions under major chemical control frameworks. However, proper handling protocols—such as those outlined in GHS guidelines—are recommended during laboratory use. This aligns with growing user interest in "safe handling of research chemicals" and "lab sustainability practices."

In summary, 4-(2,3-dimethylphenyl)piperazine-1-carboximidamide represents a compelling case study in modern medicinal chemistry. Its structural complexity and potential biological activities make it a valuable subject for researchers exploring next-generation therapeutics, while its well-documented CAS 931747-97-6 identifier ensures traceability across global research initiatives. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, compounds like this will remain at the forefront of innovative drug development.